2-Ethoxycyclohexan-1-ol
Overview
Description
2-Ethoxycyclohexan-1-ol, also known as ECH, is a cyclic alcohol with the chemical formula C8H16O2. It is a colorless liquid that is used in a variety of scientific research applications. ECH is commonly synthesized through the reaction of cyclohexene with ethylene oxide under basic conditions. In
Scientific Research Applications
Analytical Profiling in Toxicology
One of the applications of compounds structurally related to 2-Ethoxycyclohexan-1-ol is in the field of toxicology. For instance, De Paoli et al. (2013) focused on the characterization and analytical profiling of psychoactive arylcyclohexylamines, a group to which this compound is structurally related. They developed methods for qualitative and quantitative analysis of these compounds in biological matrices, enhancing the detection and understanding of these substances in toxicological studies (De Paoli et al., 2013).
Pharmaceutical Research
In pharmaceutical research, derivatives of cyclohexan-1-ol play a role. For example, Daiss et al. (2006) synthesized and characterized sila-venlafaxine, a silicon analogue of the antidepressant venlafaxine, which is structurally similar to this compound. This study highlights the exploration of structural analogues of known therapeutic agents for potential pharmaceutical applications (Daiss et al., 2006).
Molecular Recognition and Chiral Solvating Agents
Compounds similar to this compound have been used in molecular recognition. Khanvilkar and Bedekar (2018) utilized optically pure derivatives of cyclohexan-1-ol as chiral solvating agents for molecular recognition via NMR and fluorescence spectroscopy. This application is significant in the analysis and separation of enantiomers in chemical compounds (Khanvilkar & Bedekar, 2018).
Chemical and Catalytic Properties
Investigations into the interactions of molecules similar to this compound with other compounds have been conducted. Durgabhavani et al. (2019) studied the molecular interactions between cyclohexane and 2-ethoxyethanol, elucidating the potential for these compounds to form intermolecular and intramolecular hydrogen bonds, which are crucial for understanding their solvent properties and applications (Durgabhavani et al., 2019).
Conjugate Addition in Organic Synthesis
Black et al. (2005) described the use of a compound structurally related to this compound in organic synthesis. They utilized aluminium-catalysed transfer hydrogenation to activate allylic alcohols for facile conjugate addition. This method demonstrates the potential use of such compounds in synthetic organic chemistry (Black et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-ethoxycyclohexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-2-10-8-6-4-3-5-7(8)9/h7-9H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKOQGLKMAXRWPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CCCCC1O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30952225 |
Source
|
| Record name | 2-Ethoxycyclohexan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30952225 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2979-26-2 |
Source
|
| Record name | 2-Ethoxycyclohexanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2979-26-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclohexanol, 2-ethoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002979262 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cyclohexanol, 2-ethoxy- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128076 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Ethoxycyclohexan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30952225 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethoxycyclohexan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.121 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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